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Compound of Interest

Compound Name: H-Glu(amc)-OH

Cat. No.: B555366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling H-Glu(amc)-OH (L-Glutamic acid γ-(7-amido-4-methylcoumarin)).

Given its classification and potential hazards, adherence to these guidelines is critical for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Immediate Safety
Precautions
H-Glu(amc)-OH is a fluorogenic substrate used in enzymatic assays. While detailed

toxicological properties have not been thoroughly investigated, the compound is known to

present the following hazards.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

In case of exposure, follow standard first aid measures and seek medical attention if symptoms

persist.

Personal Protective Equipment (PPE)
A comprehensive assessment of laboratory tasks should be performed to ensure the

appropriate level of PPE is used. The following table summarizes the recommended PPE for

handling H-Glu(amc)-OH.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Should meet ANSI Z87.1

standards.

Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving is recommended for

enhanced protection. Gloves

should be changed

immediately upon

contamination.

Body Protection Laboratory Coat
Standard lab coat required to

protect skin and clothing.

Respiratory Protection Dust Mask/Respirator

Recommended when weighing

and handling the lyophilized

powder to prevent inhalation of

dust particles.

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory with hazardous

materials.

Operational Plan: From Receipt to Experiment
A systematic workflow is essential for the safe handling and use of H-Glu(amc)-OH.
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Receiving and Storage Preparation for Use Experimental Use

Waste Disposal

Receive H-Glu(amc)-OH

Store at -20°C in a desiccator, protected from light

Equilibrate vial to room temperature in a desiccator

Weigh powder in a fume hood or ventilated enclosure

Reconstitute in an appropriate solvent (e.g., DMSO, DMF)

Perform enzymatic assay

Segregate solid and liquid waste

Collect waste

Dispose of as chemical waste according to institutional guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of H-Glu(amc)-OH.

Experimental Protocols:

Storage of Lyophilized Powder: Upon receipt, store the lyophilized H-Glu(amc)-OH powder

at -20°C in a desiccator to protect it from moisture and light.[2] In its lyophilized form, the

chemical is stable for up to 36 months under these conditions.

Reconstitution of H-Glu(amc)-OH:

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation.

Wear appropriate PPE, including a dust mask, when weighing the powder.

Prepare a stock solution by dissolving the powder in a suitable solvent such as DMSO or

DMF. Sonication can aid in dissolution.

For short-term storage of the solution, keep it at -20°C for up to one month. To avoid

multiple freeze-thaw cycles, it is recommended to create single-use aliquots.
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Disposal Plan
Proper disposal of H-Glu(amc)-OH and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Containment Labeling Disposal Method

Solid Waste
Sealed, chemically

compatible container

"Chemical Waste: H-

Glu(amc)-OH (Solid)"

Arrange for pickup by

the institution's

Environmental Health

and Safety (EHS)

department or a

licensed chemical

waste disposal

service.

Liquid Waste
Leak-proof, chemically

compatible container

"Chemical Waste: H-

Glu(amc)-OH (Liquid,

specify solvent)"

Do not pour down the

drain. Collect in a

designated liquid

waste container for

pickup by EHS or a

licensed disposal

service.

Contaminated PPE
Designated chemical

waste bag
"Contaminated PPE"

Dispose of as

chemical waste in

accordance with

institutional protocols.

Step-by-Step Disposal Protocol:

Segregation: At the point of generation, separate solid waste (e.g., contaminated weigh

boats, pipette tips, gloves) from liquid waste (e.g., unused stock solutions, experimental

residues).

Containment: Place waste into appropriately labeled, sealed containers.
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Storage: Store waste containers in a designated, secure area away from incompatible

materials until collection.

Collection: Contact your institution's EHS office to schedule a waste pickup. Provide a full

description of the waste contents.

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and effective use of H-Glu(amc)-OH in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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